Cas no 646506-40-3 (N,1,5-Trimethyl-1H-pyrazol-3-amine)

• Product Name: N,1,5-Trimethyl-1H-pyrazol-3-amine
• CAS No: 646506-40-3
• MF: C₆H₁₁N₃
• MW: 125.171640634537
• MDL: MFCD09991545
• CID: 68540
• PubChem ID: 46863933
• Update Time: 2025-11-02

N,1,5-Trimethyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• N,1,5-Trimethyl-1H-pyrazol-3-amine
• 1H-Pyrazol-3-amine,N,1,5-trimethyl-(9CI)
• N,1,5-trimethylpyrazol-3-amine
• I11-0319
• QC-9575
• SCHEMBL2703044
• WAB50640
• AM101078
• AS-64644
• 646506-40-3
• 1H-Pyrazol-3-amine,N,1,5-trimethyl-
• FT-0693656
• EN300-2973902
• N,1,5-Trimethyl-1H-pyrazole-3-amine
• AKOS006312280
• MFCD09991545
• DTXSID40676900
• CS-0036052
• DA-04039

• MDL： MFCD09991545
• Inchi： 1S/C6H11N3/c1-5-4-6(7-2)8-9(5)3/h4H,1-3H3,(H,7,8)
• InChI Key： AQUXBPZGVWSPHB-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=CC(NC)=N1

Computed Properties

• Exact Mass: 125.09500
• Monoisotopic Mass: 125.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 94.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.8A^2

Experimental Properties

• Density: 1.06
• Boiling Point: 234 ºC
• Flash Point: 96 ºC
• Refractive Index: 1.542
• PSA: 29.85000
• LogP: 0.84320

N,1,5-Trimethyl-1H-pyrazol-3-amine Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on N,1,5-Trimethyl-1H-pyrazol-3-amine

N,1,5-Trimethyl-1H-pyrazol-3-amine (CAS No. 646506-40-3): A Comprehensive Overview

N,1,5-Trimethyl-1H-pyrazol-3-amine (CAS No. 646506-40-3) is a specialized organic compound belonging to the pyrazole family. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries, including pharmaceuticals, agrochemicals, and materials science. Researchers and industry professionals often search for terms like "N,1,5-Trimethyl-1H-pyrazol-3-amine uses", "CAS 646506-40-3 properties", and "pyrazole derivatives synthesis", highlighting the growing interest in this molecule.

The molecular structure of N,1,5-Trimethyl-1H-pyrazol-3-amine features a pyrazole core with three methyl substituents at the 1, 3, and 5 positions. This specific arrangement contributes to its stability and reactivity, making it a valuable intermediate in organic synthesis. Current trends in chemical research show increased interest in nitrogen-containing heterocycles, with many scientists exploring questions like "how to modify pyrazole compounds for better bioactivity" or "applications of methyl-substituted pyrazoles in drug discovery".

In pharmaceutical research, N,1,5-Trimethyl-1H-pyrazol-3-amine serves as a key building block for developing novel therapeutic agents. Its structural features make it particularly interesting for designing molecules with potential anti-inflammatory or antimicrobial properties. Recent studies have focused on pyrazole-based drug candidates, addressing common search queries such as "new pyrazole derivatives in medicine" and "CAS 646506-40-3 biological activity". The compound's versatility also extends to material science applications, where researchers investigate its use in creating advanced functional materials.

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Safety considerations for N,1,5-Trimethyl-1H-pyrazol-3-amine follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under normal conditions, proper protective equipment and ventilation are recommended during use. This information responds to common safety-related searches such as "646506-40-3 MSDS" and "pyrazole derivative handling precautions". The compound's environmental fate and biodegradation pathways are subjects of ongoing research, particularly in light of increasing regulatory focus on chemical sustainability.

Looking to the future, N,1,5-Trimethyl-1H-pyrazol-3-amine is poised to play a significant role in emerging technologies. Its applications in energy storage materials, smart coatings, and biomedical devices are currently under investigation, reflecting broader industry trends toward functional materials. These developments align with frequent search terms like "pyrazole compounds in advanced materials" and "future applications of 646506-40-3". As research continues, this versatile pyrazole derivative is likely to find even more innovative uses across scientific disciplines.

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